2-Methylquinolin-8-yl 4-chloro-3-propoxybenzene-1-sulfonate
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Overview
Description
2-Methylquinolin-8-yl 4-chloro-3-propoxybenzene-1-sulfonate, also known as MPBQ, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. MPBQ is a sulfonated derivative of 4-chloro-3-propoxybenzoic acid and is synthesized through a multi-step process.
Scientific Research Applications
Antioxidant Additives for Lubricating Oils
Compounds related to 2-Methylquinolin-8-yl 4-chloro-3-propoxybenzene-1-sulfonate have been evaluated as antioxidant and corrosion inhibitors for gasoline lubricating oil. For instance, 4-(4-oxo-4H-benzo[d][1,3]oxazin-2-yl)phenyl-4-methylbenzenesulfonate 2 and similar compounds exhibited high antioxidant activity, which is significant for improving the longevity and performance of lubricating oils (Habib, Hassan, & El‐Mekabaty, 2014).
Synthesis of Complex Organic Molecules
The compound has been utilized in the synthesis of complex organic molecules. For example, trans-rac-[1-Oxo-2-phenethyl-3-(2-thienyl)-1,2,3,4-tetrahydroisoquinolin-4-yl]methyl 4-methylbenzenesulfonate was synthesized through a specific reaction pathway, showcasing its potential in advanced organic synthesis (Akkurt et al., 2008).
Mechanism of Action
Target of Action
Related quinoline compounds have been found to exhibit anticancer properties, suggesting potential targets within cancer-related pathways .
Mode of Action
For instance, some quinoline compounds have been found to inhibit the PI3K/AKT/mTOR pathway, which is involved in cell proliferation and survival .
Pharmacokinetics
It’s worth noting that quinoline compounds, in general, are predicted to satisfy the adme profile .
Result of Action
Given the anticancer properties of related quinoline compounds, it’s plausible that this compound could induce cell death or inhibit cell proliferation in certain cancer cell lines .
properties
IUPAC Name |
(2-methylquinolin-8-yl) 4-chloro-3-propoxybenzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClNO4S/c1-3-11-24-18-12-15(9-10-16(18)20)26(22,23)25-17-6-4-5-14-8-7-13(2)21-19(14)17/h4-10,12H,3,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAUFRFHIAKGQIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=CC(=C1)S(=O)(=O)OC2=CC=CC3=C2N=C(C=C3)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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